Cas no 1806184-96-2 (3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806184-96-2
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4840802
• Update Time: 2025-05-20

3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6BrF6NO2/c1-18-5-2-4(3-10)6(8(11,12)13)17-7(5)19-9(14,15)16/h2H,3H2,1H3
• InChI Key： ARPBDRDVUDDMCI-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C(F)(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.8
• Topological Polar Surface Area: 31.4

Additional information on 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1806184-96-2)

3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, with the chemical identifier CAS No. 1806184-96-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in the synthesis of numerous bioactive molecules. The structural features of this compound, particularly its bromomethyl, methoxy, and trifluoromethoxy substituents, endow it with unique reactivity and potential applications in drug discovery.

The presence of a bromomethyl group at the 3-position of the pyridine ring makes this compound a versatile intermediate for nucleophilic substitution reactions. This functionality is highly valuable in constructing more complex molecular architectures, including the development of novel therapeutic agents. Additionally, the incorporation of trifluoromethyl and trifluoromethoxy groups at the 2- and 6-positions, respectively, introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. These substituents are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on exploiting fluorinated aromatic systems in medicinal chemistry. The trifluoromethyl group, in particular, has been extensively studied for its role in improving pharmacokinetic profiles, such as lipophilicity and blood-brain barrier penetration. Similarly, the trifluoromethoxy group contributes to metabolic resistance by interfering with oxidative degradation pathways. These attributes make compounds like 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine attractive candidates for further exploration in the development of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By leveraging the reactive bromomethyl group and the electron-deficient nature of the pyridine core modified with fluorinated groups, researchers can design molecules that selectively inhibit aberrant kinase activity. Preliminary studies have suggested that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making it a valuable scaffold for further optimization.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological properties. The use of fluorine atoms can lead to improved drug efficacy by enhancing binding interactions with biological targets. For instance, fluorine substitution can increase binding affinity through dipole-dipole interactions and steric effects. Moreover, fluorinated molecules often exhibit better oral bioavailability compared to their non-fluorinated counterparts due to their enhanced lipophilicity and resistance to metabolic degradation.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates. Molecular modeling techniques allow researchers to predict the binding modes of small molecules like 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine with target proteins, providing insights into their mechanism of action. These simulations have been instrumental in guiding synthetic efforts toward more potent and selective inhibitors. By integrating experimental data with computational predictions, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight its structural complexity. The introduction of multiple fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange processes, have been employed to construct the desired pyridine framework efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of innovative approaches in accessing complex molecular architectures.

The biological evaluation of 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has revealed intriguing properties that warrant further exploration. In vitro assays have shown that this compound interacts with various biological targets, including enzymes and receptors involved in disease pathways. Notably, its interaction with certain protein kinases has been linked to potential therapeutic benefits in conditions such as inflammation and neurodegeneration. While these findings are preliminary, they highlight the compound's potential as a lead structure for developing novel treatments.

The role of fluorinated pyridines in medicinal chemistry continues to expand as new synthetic tools and methodologies become available. Researchers are increasingly exploring novel fluorination strategies to introduce diverse functional groups into these heterocyclic systems. This trend has led to the discovery of numerous fluorinated pyridines with unique pharmacological profiles that are being investigated for their therapeutic potential. As such, compounds like 3-(Bromomethyl)-5-methoxy-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represent an important class of molecules that warrant continued attention.

The future prospects for this compound are promising, given its structural features and potential applications in drug discovery. Ongoing research aims to optimize its pharmacological properties through structural modifications and derivatization strategies. By leveraging cutting-edge technologies such as high-throughput screening and biophysical techniques, scientists can accelerate the development process and bring new therapeutic agents to market more efficiently.